Leconotide

Specification

• CAS No.: 205923-56-4
• Molecular Formula: C107H179N35O36S7
• Molecular Weight: 2756.3 g/mol
• IUPAC Name: (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2R)-2-[[(2S)-6-amino-2-[[(2S)-2-[[2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]hexanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]acetyl]amino]propanoyl]amino]hexanoyl]amino]-3-sulfanylpropanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-4-methylpentanoyl]amino]-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-4-[[(2R)-1-[[(2R)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[2-[[(2S,3R)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2R)-1-amino-1-oxo-3-sulfanylidenepropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-1-oxo-3-sulfanylidenepropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-1-oxo-3-sulfanylidenepropan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C107H179N35O36S7/c1-51(2)33-64(129-91(163)62(20-11-15-30-111)127-100(172)71(44-147)135-103(175)73(47-181)137-93(165)60(18-9-13-28-109)124-85(157)53(5)121-77(150)36-117-87(159)58(17-8-12-27-108)126-99(171)70(43-146)134-92(164)61(19-10-14-29-110)125-86(158)57(112)45-179)95(167)128-63(26-32-185-7)94(166)130-65(34-55-22-24-56(149)25-23-55)96(168)131-66(35-81(154)155)97(169)138-76(50-184)104(176)140-75(49-183)102(174)133-67(40-143)88(160)118-37-79(152)123-69(42-145)98(170)139-74(48-182)101(173)132-68(41-144)89(161)119-39-80(153)141-83(54(6)148)106(178)142-82(52(3)4)105(177)120-38-78(151)122-59(21-16-31-116-107(114)115)90(162)136-72(46-180)84(113)156/h22-25,46,48-49,51-54,57-76,82-83,143-149,179,181,184H,8-21,26-45,47,50,108-112H2,1-7H3,(H2,113,156)(H,117,159)(H,118,160)(H,119,161)(H,120,177)(H,121,150)(H,122,151)(H,123,152)(H,124,157)(H,125,158)(H,126,171)(H,127,172)(H,128,167)(H,129,163)(H,130,166)(H,131,168)(H,132,173)(H,133,174)(H,134,164)(H,135,175)(H,136,162)(H,137,165)(H,138,169)(H,139,170)(H,140,176)(H,141,153)(H,142,178)(H,154,155)(H4,114,115,116)/t53-,54+,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,82-,83-/m0/s1
• Standard InChI Key: HBMCYCKNGADUQP-CFIKXUEXSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](C=S)C(=O)N)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](C=S)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](C=S)NC(=O)[C@H](CS)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CS)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CS)N)O
• SMILES: CC(C)CC(C(=O)NC(CCSC)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CC(=O)O)C(=O)NC(CS)C(=O)NC(C=S)C(=O)NC(CO)C(=O)NCC(=O)NC(CO)C(=O)NC(C=S)C(=O)NC(CO)C(=O)NCC(=O)NC(C(C)O)C(=O)NC(C(C)C)C(=O)NCC(=O)NC(CCCNC(=N)N)C(=O)NC(C=S)C(=O)N)NC(=O)C(CCCCN)NC(=O)C(CO)NC(=O)C(CS)NC(=O)C(CCCCN)NC(=O)C(C)NC(=O)CNC(=O)C(CCCCN)NC(=O)C(CO)NC(=O)C(CCCCN)NC(=O)C(CS)N
• Canonical SMILES: CC(C)CC(C(=O)NC(CCSC)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CC(=O)O)C(=O)NC(CS)C(=O)NC(C=S)C(=O)NC(CO)C(=O)NCC(=O)NC(CO)C(=O)NC(C=S)C(=O)NC(CO)C(=O)NCC(=O)NC(C(C)O)C(=O)NC(C(C)C)C(=O)NCC(=O)NC(CCCNC(=N)N)C(=O)NC(C=S)C(=O)N)NC(=O)C(CCCCN)NC(=O)C(CO)NC(=O)C(CS)NC(=O)C(CCCCN)NC(=O)C(C)NC(=O)CNC(=O)C(CCCCN)NC(=O)C(CO)NC(=O)C(CCCCN)NC(=O)C(CS)N

Introduction

Chemical Properties and Structure

Leconotide, also known by the development codes CNSB004 and AM336 or as ω-conotoxin CVID, is a complex peptide with specific biochemical characteristics. The compound features a distinctive molecular structure that contributes to its biological activity and pharmacological properties.

The fundamental chemical properties of leconotide are summarized in the following table:

Property	Value
Chemical Name	ω-conotoxin CVID (Leconotide)
CAS Number	247207-64-3
Molecular Formula	C₁₀₇H₁₇₉N₃₅O₃₆S₇
Molecular Weight	2756.26 Da
Alternative Names	CNSB004, AM336, ω-conotoxin CVID
Source	Conus catus venom

Leconotide belongs to the ω-conotoxin family, characterized by multiple disulfide bridges that confer structural stability and specificity for their molecular targets. These disulfide bonds create a rigid three-dimensional configuration that is crucial for the peptide's ability to interact with voltage-sensitive calcium channels. The specific arrangement of amino acids in leconotide contributes to its higher selectivity for N-type calcium channels compared to other channel subtypes, a property that distinguishes it from other conotoxins and contributes to its favorable side effect profile.

Mechanism of Action

Leconotide primarily exerts its analgesic effects through potent and selective blockade of neuronal voltage-sensitive calcium channels, specifically the N-type calcium channels (Cav2.2). This mechanism is fundamental to understanding both its therapeutic potential and advantages over comparable compounds in pain management applications.

The N-type calcium channels that leconotide targets play a critical role in neurotransmission at many synapses throughout the nervous system. These channels control calcium influx into neurons, which subsequently triggers neurotransmitter release at presynaptic terminals. By blocking these channels in the spinal cord, leconotide interrupts the transmission of pain signals from peripheral nociceptors to second-order neurons in the dorsal horn, effectively preventing pain information from reaching the brain. This mechanism is particularly valuable for managing neuropathic and other chronic pain conditions that often respond poorly to conventional analgesics. Unlike opioid analgesics, which act through G-protein coupled receptors, leconotide's direct channel-blocking action represents a fundamentally different approach to pain control.

One of leconotide's most significant pharmacological advantages is its high selectivity for N-type over P/Q-type voltage-gated calcium channels (Cav2.1). This selectivity profile is important because P/Q-type channels are widely distributed throughout the central nervous system and serve various essential physiological functions. By preferentially targeting N-type channels while minimizing effects on P/Q-type channels, leconotide potentially reduces unwanted neurological side effects that might result from broader calcium channel blockade. The increased selectivity likely contributes to leconotide's improved safety profile compared to ziconotide, allowing for administration through less invasive routes.

Preclinical Research Findings

Bone Cancer Pain Model

The efficacy of leconotide has also been evaluated in preclinical models of bone cancer pain, which represents one of the most challenging pain conditions to manage clinically. These studies have provided valuable information about leconotide's potential role in cancer-related pain management, particularly in combination with conventional analgesics.

This synergistic interaction between leconotide and morphine holds particular clinical significance for several reasons. First, it suggests that leconotide could allow for effective pain management with substantially reduced morphine requirements, potentially minimizing opioid-related side effects such as respiratory depression, constipation, and dependence. Second, the effectiveness of this combination specifically for bone cancer pain—a condition often resistant to conventional analgesics—offers hope for improved quality of life in cancer patients suffering from severe pain. Importantly, researchers noted that this enhanced analgesic effect occurred without an increase in the side effect profile of either drug, as determined through comprehensive behavioral testing including open-field activity monitoring, rotarod performance, and cardiovascular measurements. This favorable interaction profile further strengthens the case for leconotide as a valuable component of multimodal analgesic approaches for challenging pain conditions.